N-Acetyl-L-carnosine

• CAS No.: 56353-15-2
• Product Name: N-Acetyl-L-carnosine
• Molecular Formula: C11H16N4O4
• Molecular Weight: 268.27 g/mol
• IUPAC Name: (2S)-2-(3-acetamidopropanoylamino)-3-(1H-imidazol-5-yl)propanoic acid
• Standard InChI: InChI=1S/C11H16N4O4/c1-7(16)13-3-2-10(17)15-9(11(18)19)4-8-5-12-6-14-8/h5-6,9H,2-4H2,1H3,(H,12,14)(H,13,16)(H,15,17)(H,18,19)/t9-/m0/s1
• Standard InChIKey: BKAYIFDRRZZKNF-VIFPVBQESA-N
• SMILES: CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O
• Canonical SMILES: CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: CL 1700; N-acetyl-L-carnosine aluminum; N-acetylcarnosine; N-acetylcarnosine, (DL)-isome
• Reference: 1: Fleisher-Berkovich S, Abramovitch-Dahan C, Ben-Shabat S, Apte R, Beit-Yannai E. Inhibitory effect of carnosine and N-acetyl carnosine on LPS-induced microglial oxidative stress and inflammation. Peptides. 2009 Jul;30(7):1306-12. doi: 10.1016/j.peptides.2009.04.003. Epub 2009 Apr 10. PubMed PMID: 19540429. 2: Min J, Senut MC, Rajanikant K, Greenberg E, Bandagi R, Zemke D, Mousa A, Kassab M, Farooq MU, Gupta R, Majid A. Differential neuroprotective effects of carnosine, anserine, and N-acetyl carnosine against permanent focal ischemia. J Neurosci Res. 2008 Oct;86(13):2984-91. doi: 10.1002/jnr.21744. PubMed PMID: 18543335; PubMed Central PMCID: PMC2805719. 3: Muranov KO, Dizhevskaia AK, Boldyrev AA, Karpova OE, Sheremet NL, Polunin GS, Avetisov SE, Ostrovskiĭ MA. [Search for chaperon-like anticataract drugs, the antiaggregants of lens crystallins. Communication. 1. Chaperon-like activity of N-acetyl carnosine dipeptide: in vitro study on a model of ultraviolet-induced aggregation of betaL-crystallin]. Vestn Oftalmol. 2008 Mar-Apr;124(2):3-6. Russian. PubMed PMID: 18488459. 4: Williams DL, Munday P. The effect of a topical antioxidant formulation including N-acetyl carnosine on canine cataract: a preliminary study. Vet Ophthalmol. 2006 Sep-Oct;9(5):311-6. PubMed PMID: 16939459.
• PubChem Compound: 9903482
• Last Modified: Sep 15 2023